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Compound of Interest

Compound Name: Hydrogen maleate

Cat. No.: B1247457

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic properties of the

hydrogen maleate anion, a common counterion in pharmaceutical salts. Understanding its

characteristic signatures in Nuclear Magnetic Resonance (NMR), Infrared (IR), and Ultraviolet-

Visible (UV-Vis) spectroscopy is crucial for the structural elucidation, quantitative analysis, and

quality control of active pharmaceutical ingredients (APIs). This document presents a

compilation of spectroscopic data, detailed experimental protocols, and visual aids to facilitate

the interpretation of analytical results.

Introduction to Hydrogen Maleate
Hydrogen maleate is the monoanion of maleic acid, a dicarboxylic acid with the IUPAC name

(Z)-but-2-enedioic acid. Its structure features a cis-configuration of the two carboxylic acid

groups around a carbon-carbon double bond. This geometry allows for the formation of a

strong intramolecular hydrogen bond in the hydrogen maleate anion, which significantly

influences its spectroscopic properties.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectroscopy is a powerful tool for elucidating the molecular structure of hydrogen
maleate in solution. Both ¹H and ¹³C NMR provide distinct signals that are characteristic of its

unique chemical environment.

¹H NMR Spectroscopy
The ¹H NMR spectrum of hydrogen maleate is relatively simple, primarily characterized by the

signal of the two equivalent olefinic protons.

Table 1: ¹H NMR Chemical Shifts for Hydrogen Maleate

Proton Type
Chemical Shift (δ)
in D₂O

Chemical Shift (δ)
in DMSO-d₆

Multiplicity

Olefinic (=CH) 6.2 - 6.4 ppm ~6.2 ppm Singlet

Note: The acidic proton of the carboxylic acid group is often not observed in D₂O due to rapid

exchange with deuterium. In aprotic solvents like DMSO-d₆, it may appear as a broad singlet at

a downfield chemical shift (typically >10 ppm), though its position can be highly variable

depending on concentration and temperature.

¹³C NMR Spectroscopy
The ¹³C NMR spectrum of hydrogen maleate displays two key resonances corresponding to

the carboxylate/carboxylic acid carbons and the olefinic carbons.

Table 2: ¹³C NMR Chemical Shifts for Hydrogen Maleate

Carbon Type Typical Chemical Shift (δ) Range

Carboxylate/Carboxylic Acid (C=O) 170 - 185 ppm

Olefinic (=CH) 130 - 140 ppm

Note: Specific, experimentally determined chemical shifts for the hydrogen maleate anion can

vary depending on the solvent, pH, and counterion. The values provided are based on typical

ranges for similar functional groups.
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Infrared (IR) Spectroscopy
IR spectroscopy provides valuable information about the functional groups present in

hydrogen maleate, particularly the carbonyl and hydroxyl groups, as well as the carbon-

carbon double bond. The strong intramolecular hydrogen bond has a pronounced effect on the

O-H stretching vibration.

Table 3: Characteristic IR Absorption Frequencies for Hydrogen Maleate (as Potassium

Hydrogen Maleate)

Vibrational Mode
Frequency Range
(cm⁻¹)

Intensity Notes

O-H Stretch
~3200 - 2500 (very

broad)
Strong, Broad

Often centered around

820 cm⁻¹ due to

strong intramolecular

hydrogen bonding.

This is a highly

characteristic feature.

C=O Stretch ~1700 Strong

Asymmetric stretch of

the carboxylate and

carboxylic acid

groups.

C=C Stretch ~1640 - 1600 Medium

C-O Stretch / O-H

Bend
~1400 - 1200 Strong Coupled vibrations.

=C-H Bend ~870 - 810 Medium Out-of-plane bending.

Ultraviolet-Visible (UV-Vis) Spectroscopy
UV-Vis spectroscopy is useful for detecting the presence of the conjugated π-system in the

hydrogen maleate anion. The absorption is due to a π → π* electronic transition.

Table 4: UV-Vis Absorption Data for Maleic Acid/Maleate in Aqueous Solution
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Parameter Value

λ_max 210 nm[1]

Molar Absorptivity (ε) 1.38 x 10⁴ L·mol⁻¹·cm⁻¹ (log ε = 4.14)[1]

Note: The UV-Vis absorption of the hydrogen maleate anion is expected to be very similar to

that of maleic acid in an aqueous solution.

Experimental Protocols
The following are generalized experimental protocols for the spectroscopic analysis of

hydrogen maleate. Instrument parameters should be optimized for the specific equipment and

sample being analyzed.

NMR Spectroscopy
Sample Preparation: Dissolve an accurately weighed sample of the hydrogen maleate salt

(typically 5-20 mg) in approximately 0.6-0.7 mL of a deuterated solvent (e.g., D₂O or DMSO-

d₆) in a standard 5 mm NMR tube.

Instrument Setup:

Tune and match the probe for the desired nucleus (¹H or ¹³C).

Lock the spectrometer on the deuterium signal of the solvent.

Shim the magnetic field to achieve optimal homogeneity.

¹H NMR Acquisition:

Pulse Sequence: Standard single-pulse sequence.

Spectral Width: Typically 0-12 ppm.

Acquisition Time: 2-4 seconds.

Relaxation Delay: 1-5 seconds.
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Number of Scans: 8-16 scans for a moderately concentrated sample.

¹³C NMR Acquisition:

Pulse Sequence: Standard single-pulse sequence with proton decoupling.

Spectral Width: Typically 0-200 ppm.

Acquisition Time: 1-2 seconds.

Relaxation Delay: 2-5 seconds (longer delays may be needed for quaternary carbons).

Number of Scans: Several hundred to thousands of scans, depending on the sample

concentration and instrument sensitivity.

Data Processing: Apply Fourier transformation, phase correction, and baseline correction to

the acquired free induction decay (FID). Reference the spectrum to an internal standard

(e.g., TMS or a residual solvent peak).

IR Spectroscopy
Sample Preparation (Solid State):

KBr Pellet: Mix a small amount of the solid sample (1-2 mg) with approximately 100-200

mg of dry potassium bromide (KBr) powder in an agate mortar. Grind the mixture to a fine,

uniform powder. Press the powder into a transparent pellet using a hydraulic press.

Attenuated Total Reflectance (ATR): Place a small amount of the solid sample directly onto

the ATR crystal.

Instrument Setup:

Record a background spectrum of the empty sample compartment (for KBr pellet) or the

clean ATR crystal.

Data Acquisition:

Spectral Range: Typically 4000-400 cm⁻¹.
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Resolution: 4 cm⁻¹.

Number of Scans: 16-32 scans.

Data Processing: The instrument software will automatically ratio the sample spectrum

against the background spectrum to generate the final absorbance or transmittance

spectrum.

UV-Vis Spectroscopy
Sample Preparation:

Prepare a stock solution of the hydrogen maleate salt of a known concentration in a

suitable solvent (e.g., deionized water, ethanol, or methanol). The solvent must be

transparent in the UV region of interest.

Dilute the stock solution to a concentration that will give an absorbance reading in the

optimal range of the spectrophotometer (typically 0.1 - 1.0).

Instrument Setup:

Turn on the spectrophotometer and allow the lamps to warm up.

Set the desired wavelength range (e.g., 400-190 nm).

Data Acquisition:

Fill a quartz cuvette with the solvent to be used as a blank and record the baseline.

Rinse the cuvette with the sample solution and then fill it with the sample solution.

Place the sample cuvette in the spectrophotometer and record the absorption spectrum.

Data Analysis: Determine the wavelength of maximum absorbance (λ_max) and the

corresponding absorbance value. Use the Beer-Lambert law (A = εbc) to calculate the molar

absorptivity (ε) if the concentration and path length are known.

Visualizations
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The following diagrams illustrate the relationship between the structure of hydrogen maleate
and its spectroscopic signals, as well as a typical workflow for its analysis.
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Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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